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Compound of Interest

Compound Name:
Ethyl 6-methoxy-1H-indole-2-

carboxylate

Cat. No.: B084373 Get Quote

In-Depth Technical Guide: Ethyl 6-methoxy-1H-
indole-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 6-methoxy-1H-indole-2-
carboxylate, a heterocyclic compound of interest in medicinal chemistry and drug discovery.

This document consolidates its chemical identifiers, physicochemical properties, synthesis

methodologies, and available biological activity data.

Core Identifiers and Properties
Ethyl 6-methoxy-1H-indole-2-carboxylate is a key intermediate in the synthesis of various

biologically active molecules. Its fundamental identifiers and properties are summarized below.

Identifier Value

CAS Number 15050-04-1[1]

Molecular Formula C₁₂H₁₃NO₃

IUPAC Name ethyl 6-methoxy-1H-indole-2-carboxylate
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A comprehensive summary of physicochemical data is pending the acquisition of more specific

experimental results.

Synthesis and Experimental Protocols
The synthesis of Ethyl 6-methoxy-1H-indole-2-carboxylate can be achieved through several

established routes for indole ring formation, followed by esterification. The Reissert indole

synthesis is a classical and reliable method for preparing benzene-substituted indole-2-

carboxylates. This reaction typically involves the condensation of a 2-nitrotoluene derivative

with diethyl oxalate in the presence of a base, followed by reductive cyclization of the resulting

2-nitrophenylpyruvate.

A common synthetic approach involves the esterification of the corresponding carboxylic acid,

6-methoxy-1H-indole-2-carboxylic acid.

Conceptual Synthesis Workflow:
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Caption: Conceptual workflow for the synthesis of Ethyl 6-methoxy-1H-indole-2-carboxylate.

While specific, detailed experimental protocols for the direct synthesis of Ethyl 6-methoxy-1H-
indole-2-carboxylate are not readily available in the public domain, the general procedures for

indole-2-carboxylate synthesis can be adapted. For instance, a general method for the

synthesis of ethyl indole-2-carboxylate involves the reductive cyclization of ethyl o-

nitrophenylpyruvate using platinum-catalyzed hydrogenation.[2]

Spectroscopic and Analytical Data
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Consolidated spectroscopic data for Ethyl 6-methoxy-1H-indole-2-carboxylate is crucial for

its unambiguous identification and characterization. While a complete, verified dataset is not

currently available, related structures provide expected spectral features.

Expected Spectroscopic Data:

Technique Expected Features

¹H NMR

Signals corresponding to the ethyl group (triplet

and quartet), a singlet for the methoxy group

protons, and distinct aromatic protons of the

indole ring system.

¹³C NMR

Resonances for the carbonyl carbon of the

ester, the ethyl group carbons, the methoxy

carbon, and the carbons of the indole core.

IR Spectroscopy

Characteristic absorption bands for the N-H

stretch of the indole, C=O stretch of the ester,

and C-O stretches.

Mass Spectrometry
A molecular ion peak corresponding to the

molecular weight of the compound.

Researchers are advised to acquire and interpret their own analytical data for confirmation.

Biological Activity and Potential Applications
The biological activities of various indole derivatives have been extensively studied. While

specific data for Ethyl 6-methoxy-1H-indole-2-carboxylate is limited, the parent compound,

6-methoxy-1H-indole-2-carboxylic acid, has been identified as an antifungal metabolite

produced by Bacillus toyonensis.[3][4] This suggests that derivatives, including the ethyl ester,

may also possess interesting biological properties.

Furthermore, indole-2-carboxamides have been identified as a promising class of

antituberculosis agents.[5] The core indole-2-carboxylate scaffold is a key pharmacophore in

the development of new therapeutic agents.
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Caption: Relationship between the parent acid, the target ester, and its potential biological

activities.

Further research is warranted to fully elucidate the biological profile of Ethyl 6-methoxy-1H-
indole-2-carboxylate, including its mechanism of action and potential therapeutic applications.

Safety and Handling
Detailed safety and handling information specific to Ethyl 6-methoxy-1H-indole-2-
carboxylate is not readily available. However, based on the data for the parent compound, 6-

methoxy-1H-indole-2-carboxylic acid, the following general precautions should be observed:

Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.

[6]

Precautionary Measures: Use in a well-ventilated area, wear appropriate personal protective

equipment (gloves, eye protection), and avoid breathing dust/fume/gas/mist/vapors/spray.[6]

Users should always consult the specific Safety Data Sheet (SDS) provided by the supplier

before handling this chemical.

This document is intended for informational purposes only and does not constitute a substitute

for professional scientific guidance or a comprehensive safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.bldpharm.com/products/15050-04-1.html
http://www.orgsyn.org/demo.aspx?prep=CV5P0567
https://pdfs.semanticscholar.org/861e/d4f026b1d23f63481a5f45189b888f7093d0.pdf
https://pubmed.ncbi.nlm.nih.gov/40169999/
https://pubmed.ncbi.nlm.nih.gov/40169999/
https://pubmed.ncbi.nlm.nih.gov/40169999/
https://hmsom.elsevierpure.com/en/publications/design-synthesis-and-biological-evaluation-of-indole-2-carboxamid/
https://pubchem.ncbi.nlm.nih.gov/compound/410327
https://pubchem.ncbi.nlm.nih.gov/compound/410327
https://www.benchchem.com/product/b084373#ethyl-6-methoxy-1h-indole-2-carboxylate-cas-number-and-identifiers
https://www.benchchem.com/product/b084373#ethyl-6-methoxy-1h-indole-2-carboxylate-cas-number-and-identifiers
https://www.benchchem.com/product/b084373#ethyl-6-methoxy-1h-indole-2-carboxylate-cas-number-and-identifiers
https://www.benchchem.com/product/b084373#ethyl-6-methoxy-1h-indole-2-carboxylate-cas-number-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084373?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

